Cas no 2411332-25-5 (Methyl (E)-4-[4-(1-ethyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-yl)piperidin-1-yl]-4-oxobut-2-enoate)

• Product Name: Methyl (E)-4-[4-(1-ethyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-yl)piperidin-1-yl]-4-oxobut-2-enoate
• CAS No: 2411332-25-5
• MF: C₁₈H₂₅N₃O₄
• MW: 347.408804655075
• CID: 5359222
• PubChem ID: 146099431
• Update Time: 2025-06-11

Methyl (E)-4-[4-(1-ethyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-yl)piperidin-1-yl]-4-oxobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• Z4097795062
• methyl (2E)-4-(4-{1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}piperidin-1-yl)-4-oxobut-2-enoate
• Methyl (E)-4-[4-(1-ethyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-yl)piperidin-1-yl]-4-oxobut-2-enoate

• Inchi： 1S/C18H25N3O4/c1-3-21-15-8-11-25-12-14(15)18(19-21)13-6-9-20(10-7-13)16(22)4-5-17(23)24-2/h4-5,13H,3,6-12H2,1-2H3/b5-4+
• InChI Key： JYZIBEVLHCKFMY-SNAWJCMRSA-N
• SMILES： O1CCC2=C(C1)C(C1CCN(C(/C=C/C(=O)OC)=O)CC1)=NN2CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 517
• XLogP3: 0.4
• Topological Polar Surface Area: 73.7

Additional information on Methyl (E)-4-[4-(1-ethyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-yl)piperidin-1-yl]-4-oxobut-2-enoate

Methyl (E)-4-[4-(1-ethyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-yl)piperidin-1-yl]-4-oxobut-2-enoate (CAS No. 2411332-25-5): A Comprehensive Overview

Methyl (E)-4-[4-(1-ethyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-yl)piperidin-1-yl]-4-oxobut-2-enoate, identified by its CAS number 2411332-25-5, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The compound's unique chemical composition, featuring a combination of heterocyclic rings and functional groups, makes it a promising candidate for further investigation.

The structural motif of Methyl (E)-4-[4-(1-ethyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-yl)piperidin-1-yl]-4-oxobut-2-enoate includes a pyrazole ring embedded within a piperidine scaffold, further augmented by an ethyl-substituted dihydropyran moiety. This complex arrangement not only contributes to the molecule's distinct physicochemical properties but also opens up avenues for diverse interactions with biological targets. The presence of the E-alkene and ester functionalities enhances its reactivity, making it a versatile building block in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of such complex heterocyclic compounds. The pyrazole and piperidine scaffolds are well-known for their role in medicinal chemistry, often serving as key structural elements in bioactive molecules. Studies have demonstrated that these scaffolds can modulate various biological pathways, making them valuable in the development of novel therapeutic agents. Methyl (E)-4-[4-(1-ethyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-yl)piperidin-1-y]-l]-4-oxobut-2enoate is no exception and holds promise as a lead compound for further derivatization and optimization.

One of the most compelling aspects of Methyl (E)-4-[4-(1-ethyl-6,7-dihydro
- 4H-pyrano[
4,3-c]pyrazol
- 3-y]
l )
piperidin
- 1-y ]
l ]
- 4-oxobut
- 2enoate
is its ability to engage with multiple biological targets simultaneously. This polypharmacophoric nature is increasingly recognized as a key strategy in drug design, allowing for the development of compounds with enhanced efficacy and reduced side effects. The compound's interaction with enzymes and receptors relevant to various diseases has been the focus of several preliminary studies.

Recent research has highlighted the importance of understanding the molecular interactions that govern the biological activity of such compounds. Computational methods, including molecular docking and molecular dynamics simulations, have been instrumental in elucidating these interactions. These techniques have revealed that Methyl (E)-4-[
4-(1-ethyl
- 6,
7-dihydro

-

4H-pyrano[